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Compound of Interest

Compound Name:
tert-Butyl 2,5-dihydro-1H-pyrrole-

1-carboxylate

Cat. No.: B1276909 Get Quote

For researchers, scientists, and professionals in drug development, N-Boc-3-pyrroline (tert-
butyl 2,5-dihydro-1H-pyrrole-1-carboxylate) stands as a pivotal building block in the

synthesis of a wide array of bioactive molecules and pharmaceutical intermediates. Its unique

structural features make it an invaluable precursor for creating complex nitrogen-containing

heterocyclic compounds, particularly in the development of neuroactive drugs and antibacterial

agents.

This in-depth technical guide provides a thorough overview of the commercial availability, key

suppliers, and physicochemical properties of N-Boc-3-pyrroline. It also details experimental

protocols for its synthesis and subsequent application in significant chemical transformations,

offering a critical resource for laboratory and development settings.

Commercial Availability and Suppliers
N-Boc-3-pyrroline is readily available from a variety of chemical suppliers, catering to needs

ranging from research and development quantities to bulk manufacturing. Purity levels typically

range from 90% to over 98%, with the compound often supplied as a white to yellow low-

melting solid or liquid.

Below is a summary of prominent suppliers and their typical offerings. Please note that

availability and specifications are subject to change and should be confirmed with the

respective suppliers.
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Supplier Typical Purity
Available
Quantities

CAS Number

Thermo Fisher

Scientific (Alfa Aesar)
96%, 97%[1][2]

1g, 5g and larger

upon request
73286-70-1[1]

Sigma-Aldrich (Merck) ≥98% Custom quantities 73286-70-1

TCI Chemicals >98.0% (GC)
Gram to kilogram

scale
73286-70-1

Chem-Impex ≥98% (GC)[3]
Gram to kilogram

scale
73286-70-1[3]

Chemsrc 90%, 98%, 99%[4]
Gram to multi-ton

scale (listed)
73286-70-1[4]

ChemicalBook 98%, 99%[5]
Gram to ton scale

(listed)
73286-70-1[5]

Physicochemical Properties
A comprehensive understanding of the physical and chemical properties of N-Boc-3-pyrroline is

essential for its safe handling, storage, and application in synthesis.
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Property Value Source(s)

CAS Number 73286-70-1 [1][3][4][6]

Molecular Formula C₉H₁₅NO₂ [1][3][4]

Molecular Weight 169.22 g/mol [1][3]

Appearance
White to yellow low-melting

solid or liquid
[5][7]

Melting Point 36-38 °C[6], 40-44 °C[3][7] [3][6][7]

Boiling Point
208 °C (lit.)[2][5][7][8][9], 75 °C

/ 1.5 mmHg[3]
[2][3][5][7][8][9]

Density
0.981 g/mL at 25 °C (lit.)[2][5]

[8][9]
[2][5][8][9]

Refractive Index n20/D 1.458 (lit.)[5][7][9] [5][7][9]

Solubility Slightly soluble in water [1][2][5][7][9]

Storage
2-8 °C, Keep in a dark place,

Sealed in dry
[3][7]

Key Synthetic Applications and Experimental
Protocols
N-Boc-3-pyrroline is a versatile intermediate, notably utilized in the synthesis of γ-aminobutyric

acid (GABA) analogues through reactions like the Heck arylation.[1][5][7][9] GABA is a major

inhibitory neurotransmitter in the central nervous system, making its analogues valuable targets

in drug discovery for neurological disorders.

Synthesis of N-Boc-3-pyrroline via Ring-Closing
Metathesis
A reliable method for the preparation of N-Boc-3-pyrroline is through the ring-closing

metathesis of N-Boc-diallylamine, as detailed in Organic Syntheses.
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Experimental Protocol:

Reaction Setup: In a round-bottomed flask equipped with a reflux condenser and a magnetic

stirrer, dissolve N-Boc-diallylamine in dichloromethane.

Catalyst Addition: Add Grubbs' second-generation catalyst to the solution. The reaction

mixture is typically heated to reflux.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC) or gas chromatography (GC).

Work-up: Upon completion, cool the reaction mixture to room temperature and concentrate it

under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel to yield

N-Boc-3-pyrroline as a white, crystalline, low-melting solid.[6] A detailed procedure describes

obtaining a yield of 90-94%.[6]
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Synthesis of N-Boc-3-pyrroline via Ring-Closing Metathesis.
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Application in Heck Arylation for the Synthesis of β-Aryl-
GABA Analogue Precursors
N-Boc-3-pyrroline serves as a key substrate in Heck arylation reactions with arenediazonium

salts to produce 4-aryl-N-Boc-3-pyrrolines, which are precursors to β-aryl-GABA analogues.[1]

[5][7][9]

Experimental Protocol (Microwave-Assisted):

Reactant Preparation: In a microwave-transparent vessel, combine N-Boc-3-pyrroline, an

appropriate arenediazonium tetrafluoroborate, and a palladium catalyst (e.g., Pd(OAc)₂).

Solvent System: Use a suitable solvent system, such as a mixture of acetonitrile and water.

Microwave Irradiation: Subject the reaction mixture to microwave irradiation at a set

temperature for a short duration (e.g., 12-30 minutes).[10]

Work-up and Purification: After cooling, extract the product with an organic solvent, dry the

organic layer, and concentrate it. Purify the residue by column chromatography to obtain the

desired 4-aryl-N-Boc-3-pyrroline derivative.
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Heck Arylation of N-Boc-3-pyrroline
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Application of N-Boc-3-pyrroline in Heck Arylation.

Role in Drug Discovery and Development
The pyrrolidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous

FDA-approved drugs.[11] The conformational flexibility and stereochemical possibilities of the

pyrrolidine ring allow for effective exploration of pharmacophore space.[11] N-Boc-3-pyrroline,

as a precursor to substituted pyrrolidines, plays a crucial role in the synthesis of compounds

targeting the central nervous system. Its application in the synthesis of GABA analogues

highlights its importance in developing treatments for neurological conditions. The Boc-

protecting group is instrumental in directing synthetic transformations and can be readily

removed under acidic conditions to reveal the secondary amine for further functionalization.
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N-Boc-3-pyrroline in Neuroactive Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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